Cas no 385401-65-0 (6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile)

• Product Name: 6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile
• CAS No: 385401-65-0
• MF: C₁₇H₁₆F₂N₄O₃
• MW: 362.330750465393
• CID: 5555153
• Update Time: 2025-10-20

6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-amino-4-[4-(difluoromethoxy)-3-ethoxyphenyl]-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• 6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile

• Inchi： 1S/C17H16F2N4O3/c1-3-24-12-6-9(4-5-11(12)25-17(18)19)14-10(7-20)15(21)26-16-13(14)8(2)22-23-16/h4-6,14,17H,3,21H2,1-2H3,(H,22,23)
• InChI Key： DAXKNTGPIMMPOA-UHFFFAOYSA-N
• SMILES： C12NN=C(C)C=1C(C(C#N)=C(N)O2)C1C=CC(=C(OCC)C=1)OC(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile

Comprehensive Overview of 6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile (CAS No. 385401-65-0)

The compound 6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile (CAS No. 385401-65-0) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a pyranopyrazole core and difluoromethoxy and ethoxy substituents, this molecule exhibits potential applications in drug discovery and development. Researchers are particularly interested in its bioactivity and selective binding properties, which make it a promising candidate for targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile has surged due to their versatility in addressing unmet medical needs. The compound's carbonitrile group and amino functionality contribute to its reactivity, enabling it to serve as a key intermediate in the synthesis of more complex molecules. This aligns with the growing trend in precision medicine and targeted therapy, where researchers seek compounds with high specificity and minimal off-target effects.

The synthesis of 6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile involves multi-step organic reactions, often requiring catalysts and optimized conditions to achieve high yields. Its CAS No. 385401-65-0 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. The compound's stability under various conditions makes it suitable for further derivatization, a feature highly valued in combinatorial chemistry and high-throughput screening.

From a pharmacological perspective, the pyranopyrazole scaffold in 6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile is known to interact with enzymes and receptors involved in inflammation and cell proliferation. This has sparked interest in its potential applications for anti-inflammatory and anti-cancer therapies. Moreover, the incorporation of fluorine atoms enhances its metabolic stability, a critical factor in drug design to improve bioavailability and half-life.

The compound's relevance extends to agrochemical research, where similar structures are explored for their pesticidal and herbicidal properties. The difluoromethoxy group, in particular, is a common motif in agrochemicals due to its ability to resist degradation, ensuring prolonged activity. This dual applicability in pharmaceuticals and agrochemicals underscores the importance of 6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile in interdisciplinary research.

As the scientific community continues to explore sustainable chemistry practices, the synthesis and application of 6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile are being evaluated for their environmental impact. Researchers are investigating green chemistry approaches to minimize waste and reduce the use of hazardous reagents. This aligns with global initiatives to promote eco-friendly and energy-efficient processes in chemical manufacturing.

In conclusion, 6-amino-4-4-(difluoromethoxy)-3-ethoxyphenyl-3-methyl-1H,4H-pyrano2,3-cpyrazole-5-carbonitrile (CAS No. 385401-65-0) represents a fascinating area of study with broad implications across multiple industries. Its structural complexity and functional diversity make it a valuable tool for advancing drug discovery, material science, and agricultural innovation. Future research will likely focus on optimizing its properties and expanding its applications, cementing its role as a cornerstone in modern chemistry.